5'-acetyl-2'-(butylthio)-6'-methyl-1',4'-dihydro-3,4'-bipyridine-3'-carbonitrile

• IUPAC Name: 5-acetyl-2-butylsulfanyl-6-methyl-4-pyridin-3-yl-1,4-dihydropyridine-3-carbonitrile
• InChI: InChI=1S/C18H21N3OS/c1-4-5-9-23-18-15(10-19)17(14-7-6-8-20-11-14)16(13(3)22)12(2)21-18/h6-8,11,17,21H,4-5,9H2,1-3H3
• InChI Key: VJPVTKFCFBZHFP-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=C(C(C(=C(N1)C)C(=O)C)C2=CN=CC=C2)C#N
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol

Description

5'-acetyl-2'-(butylthio)-6'-methyl-1',4'-dihydro-3,4'-bipyridine-3'-carbonitrile, also known as BTPCA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of bipyridine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

5'-acetyl-2'-(butylthio)-6'-methyl-1',4'-dihydro-3,4'-bipyridine-3'-carbonitrile has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively block the L-type calcium channels in neurons, which are involved in the regulation of neuronal excitability and synaptic plasticity. This makes this compound a useful tool for studying the role of calcium channels in neuronal function and neurodegenerative diseases. This compound has also been found to inhibit the proliferation of cancer cells, making it a potential candidate for cancer therapy.

Mechanism of Action

5'-acetyl-2'-(butylthio)-6'-methyl-1',4'-dihydro-3,4'-bipyridine-3'-carbonitrile selectively blocks the L-type calcium channels by binding to the pore-forming subunit of the channel. This prevents the influx of calcium ions into the neuron, which is necessary for the depolarization of the membrane and the propagation of action potentials. By blocking these channels, this compound reduces neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce the release of neurotransmitters such as glutamate and dopamine, which are involved in the regulation of mood, motivation, and reward. This compound has also been found to reduce the expression of genes involved in the inflammatory response, suggesting that it may have anti-inflammatory properties. In addition, this compound has been found to inhibit the proliferation of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

5'-acetyl-2'-(butylthio)-6'-methyl-1',4'-dihydro-3,4'-bipyridine-3'-carbonitrile has several advantages for lab experiments. It is a highly selective blocker of L-type calcium channels, which makes it a useful tool for studying the role of these channels in neuronal function and disease. This compound is also stable and easy to synthesize, which makes it readily available for research purposes. However, this compound has some limitations. It has a short half-life in vivo, which limits its usefulness for in vivo studies. In addition, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on 5'-acetyl-2'-(butylthio)-6'-methyl-1',4'-dihydro-3,4'-bipyridine-3'-carbonitrile. One area of interest is the development of more potent and selective blockers of L-type calcium channels. This could lead to the development of more effective treatments for neurodegenerative diseases and other disorders that involve calcium channel dysfunction. Another area of interest is the study of the anti-inflammatory properties of this compound. This could lead to the development of new anti-inflammatory drugs that are more effective and have fewer side effects than current treatments. Finally, more research is needed to establish the safety and efficacy of this compound in humans, which could pave the way for its use in clinical trials.

Synthesis Methods

The synthesis of 5'-acetyl-2'-(butylthio)-6'-methyl-1',4'-dihydro-3,4'-bipyridine-3'-carbonitrile involves the reaction of 2-bromo-5-acetylpyridine with butylthiol in the presence of a base, followed by cyclization with methylamine and cyanogen bromide. The final product is obtained after purification by column chromatography. This method has been optimized to yield high purity and high yield of this compound.